Cas no 1806940-28-2 (4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-5-methylpyridine)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-5-methylpyridine
• CAS No: 1806940-28-2
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4887672
• Update Time: 2025-05-21

4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-5-methylpyridine

• Inchi： 1S/C8H8ClF2NO/c1-4-3-12-6(8(10)11)7(13)5(4)2-9/h3,8,13H,2H2,1H3
• InChI Key： AMUSKEZSHOKNRZ-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C(F)F)=NC=C1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-5-methylpyridine

4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-5-methylpyridine: A Comprehensive Overview

The compound with CAS No 1806940-28-2, commonly referred to as 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-5-methylpyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyridines, which are aromatic heterocycles with a six-membered ring containing one nitrogen atom. The structure of this molecule is characterized by its unique substitution pattern, featuring a chloromethyl group at the 4-position, a difluoromethyl group at the 2-position, a hydroxyl group at the 3-position, and a methyl group at the 5-position.

The synthesis of 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-5-methylpyridine involves a series of intricate chemical reactions, including nucleophilic substitutions, eliminations, and possibly some form of ring closure or modification. Recent advancements in synthetic methodologies have allowed for more efficient and selective routes to construct such complex molecules. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, thereby improving both the yield and purity of the final product.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. The presence of multiple functional groups—such as the hydroxyl group and halogenated methyl groups—suggests that this molecule could serve as a versatile scaffold for drug design. For example, the hydroxyl group could act as a site for further functionalization, enabling the attachment of bioactive moieties or targeting ligands. Similarly, the chloromethyl and difluoromethyl groups may contribute to pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have also highlighted the importance of 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-5-methylpyridine in understanding the relationship between chemical structure and biological activity. By modifying specific substituents on the pyridine ring, researchers have been able to investigate how these changes influence molecular interactions with biological targets. This line of research has implications for the development of new therapeutic agents targeting various diseases, including cancer and infectious diseases.

In addition to its medicinal applications, this compound has also been studied for its potential role in agrochemicals. The pyridine scaffold is known to exhibit insecticidal and fungicidal activities under certain conditions. By fine-tuning the substituents on the ring, scientists aim to develop more effective and environmentally friendly pesticides that can address growing concerns about resistance in agricultural pests.

The physical properties of 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-5-methylpyridine are equally fascinating. Its melting point, boiling point, and solubility characteristics are influenced by the interplay between its functional groups and aromaticity. Recent experimental data suggest that this compound exhibits moderate solubility in organic solvents but limited solubility in water—a property that may be advantageous or challenging depending on its intended application.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture and help ensure that synthesized samples meet rigorous quality control standards.

In conclusion, 4-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-5-methylpyridine (CAS No 1806940-28-2) stands out as a remarkable example of how structural complexity can lead to diverse functional properties. Its potential applications span across medicine, agriculture, and materials science, making it a subject of continued interest for researchers worldwide.